(6,7-Dibromonaphthalen-2-yl)methanol
Overview
Description
Molecular Structure Analysis
The molecular structure of “(6,7-Dibromonaphthalen-2-yl)methanol” consists of a naphthalene core, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings. This core is substituted at the 6 and 7 positions with bromine atoms and at the 2 position with a methanol group.Scientific Research Applications
Methanol in Biomembrane Studies
- Methanol as a Solubilizing Agent : Methanol is commonly used in studying transmembrane proteins/peptides in biological and synthetic membranes. It significantly impacts lipid dynamics, affecting transmembrane protein functions (Nguyen et al., 2019).
Chemical Properties and Reactions
- Solubility in Organic Solvents : The solubility of related compounds in various solvents, including methanol, has been studied, providing insights into their chemical behavior (Yan et al., 2009).
- Methanol in Organic Synthesis : Research on methanol's role in organic synthesis, such as C–C coupling reactions, highlights its utility in creating complex organic molecules (Moran et al., 2011).
Methanol in Industrial Processes
- Methanol Production via CO2 Hydrogenation : Studies on methanol production from CO2 emphasize its importance as a sustainable chemical feedstock (Leonzio et al., 2019).
- Methanol to Olefins (MTO) : The methanol-to-olefins reaction process has significant industrial relevance, offering a method to convert methanol into valuable olefins (Tian et al., 2015).
Methanol in Biotechnological Applications
- Engineering Microorganisms for Methanol Metabolism : Research on engineering Corynebacterium glutamicum for methanol metabolism presents the potential of methanol as a substrate for biotechnological production processes (Witthoff et al., 2015).
Safety and Hazards
properties
IUPAC Name |
(6,7-dibromonaphthalen-2-yl)methanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Br2O/c12-10-4-8-2-1-7(6-14)3-9(8)5-11(10)13/h1-5,14H,6H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HENVDODEQIACJU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CC(=C(C=C2C=C1CO)Br)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Br2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00564495 | |
Record name | (6,7-Dibromonaphthalen-2-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00564495 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.99 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6,7-Dibromonaphthalen-2-yl)methanol | |
CAS RN |
131331-20-9 | |
Record name | (6,7-Dibromonaphthalen-2-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00564495 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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